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These application notes provide a comprehensive overview and detailed protocols for the
utilization of Neptunium-239 (Np-239) as a radiotracer in environmental investigations. The
primary application of Np-239 is as a yield tracer for the quantification of the long-lived and
environmentally significant isotope, Neptunium-237 (Np-237), in various environmental
matrices.

Introduction

Neptunium-237 is a radionuclide of significant concern in the context of radioactive waste
disposal and environmental contamination due to its long half-life (2.14 million years) and
potential for migration in the environment.[1] Accurate and precise measurement of Np-237 in
environmental samples is crucial for risk assessment and remediation efforts. However, the low
concentrations of Np-237 in the environment and the complexity of sample matrices pose
analytical challenges.[2][3][4][5]

The short-lived gamma- and beta-emitting isotope, Neptunium-239 (half-life of 2.356 days),
serves as an ideal yield tracer to correct for chemical losses during sample preparation and
analysis.[6] Np-239 is produced from the alpha decay of Americium-243 (Am-243) and can be
chemically separated, or "milked," from an Am-243 stock solution.[2][3][4][5] By adding a known
activity of Np-239 to a sample at the beginning of the analytical procedure, the overall recovery
of neptunium can be determined by measuring the Np-239 activity in the final purified sample.
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This recovery factor is then applied to the measurement of Np-237 to obtain an accurate
concentration.

Data Presentation

The following tables summarize key quantitative data related to the use of Np-239 as a
radiotracer in environmental studies.

Table 1: Analytical Performance using Np-239 as a Yield Tracer

Parameter Matrix Method Value Reference
) ) ) ) Microwave
Digestion Yield Soll ) ) 99.8£0.1% [31141[5]
Digestion

Chromatographic

Total Np Yield Soil ] 95 + 4% (20) [31[4][5]
Separations
Np/U Separation ] Chromatographic
Soil ] 106 [31[4][5]
Factor Separations
Radiochemical Extraction
_ - > 99.98% [7]
Purity of Np-239 Chromatography

Table 2: Soil-Water Partition Coefficients (Kd) for Neptunium

The soil-water partition coefficient (Kd) is a measure of the mobility of a contaminant in soil,
representing the ratio of the contaminant concentration in the solid phase to its concentration in
the liquid phase at equilibrium.
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Soil Type pH Kd (mLI/g) Reference
] ) N See original source for
Various Soils Not Specified ) [8]
details

] ~276 - 508 (for
Forest Surface Saoill 5.5 ) [9][10]
Uranium as a proxy)

Japanese Agricultural N See original source for
) Not Specified ) [11]
Soils details

Note: Data for Neptunium Kd values can be highly variable depending on soil properties such
as pH, clay content, and organic matter content.[8][12]

Experimental Protocols

This section provides detailed methodologies for key experiments involving the use of Np-239
as a radiotracer.

Protocol for Production of Np-239 Tracer from Am-243

This protocol describes the separation of Np-239 from its parent nuclide, Am-243, a process
often referred to as "milking."

Materials:

e Am-243 stock solution in dilute nitric acid

 TEVA® Resin (Eichrom Technologies)

¢ DGA® Resin (Eichrom Technologies)

e Ascorbic acid

 Ferric nitrate

 Nitric acid (HNO3), various concentrations (e.g., 0.1 M, 1 M, 3 M)

 Hydrofluoric acid (HF)
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e Ferrous sulfamate

o Chromatography columns
o Gamma spectrometer
Procedure:

 Stabilization of Np(IV): To the Am-243 stock solution, add ascorbic acid and ferric nitrate to
stabilize neptunium in the +4 oxidation state.

o Extraction Chromatography:
o Condition a TEVA® Resin column with 0.1 M HNOs.

o Load the Am-243/Np-239 solution onto the column. Am-243 will be retained on the resin,
while Np-239 (as Np(IV)) passes through.

o Collect the Np-239 fraction.

o Elute the retained Am-243 from the column using a suitable eluent (e.g., 1 M HNO3) for
future milking.

o Alternative Separation using Ferrous Sulfamate:

[e]

Reduce Np-239 to Np(IV) using ferrous sulfamate in 2 M or 6 M HNO:s.

o

Load the solution onto a prepared silica gel column.

Wash the column with 0.1 M ferrous sulfamate in 2.5 M HNOs.

[¢]

[¢]

Elute the purified Np-239 with 0.1 M HNOs containing 0.02 M HF.[7]
» Standardization of Np-239 Tracer:

o Measure the activity of the purified Np-239 solution using a calibrated gamma
spectrometer. The prominent gamma-ray peaks of Np-239 are at 228 keV and 278 keV.

o The standardized Np-239 tracer is now ready to be added to environmental samples.
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Protocol for Determination of Np-237 in Soil using Np-
239 Tracer

This protocol outlines the steps for analyzing Np-237 in soil samples, from sample preparation
to final measurement.

Materials:

Soil sample (dried and homogenized)

o Standardized Np-239 tracer solution

« Nitric acid (concentrated and various dilutions)
¢ Hydrofluoric acid (concentrated)

» Boric acid

» Microwave digestion system

» TEVA® Resin

e TRU® Resin (Eichrom Technologies)

e Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Gamma spectrometer
Procedure:
o Sample Preparation and Tracer Addition:

o Weigh a known amount of the dried soil sample (e.g., 1-10 g) into a microwave digestion
vessel.

o Add a known activity of the standardized Np-239 tracer to the soil sample.

e Microwave Digestion:
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o Add a mixture of concentrated HNOs and HF to the vessel.

o Perform microwave digestion according to the instrument's protocol to completely dissolve
the soil matrix. A typical digestion can achieve yields of 99.8 + 0.1%.[3][4][5]

o After digestion, add boric acid to complex the excess fluoride ions.

e Valence State Adjustment:

o Adjust the oxidation state of neptunium to Np(IV) using a suitable reducing agent (e.qg.,
ferrous sulfamate or ascorbic acid).

o Chromatographic Separation:

o Prepare a separation column by stacking TEVA® Resin and TRU® Resin.[2]

o Condition the column with dilute HNOs.

o Load the digested sample solution onto the column. Np(IV) is retained on the TEVA®
Resin.

o Wash the column with appropriate reagents to remove interfering elements such as
uranium and thorium.

o Elute the purified neptunium fraction from the column using a suitable eluent (e.g., dilute
HF/HNOs mixture).

e Measurement:

o Gamma Spectrometry (for Np-239): Measure the gamma activity of the purified neptunium
fraction to determine the chemical recovery of the Np-239 tracer.

o ICP-MS (for Np-237): Analyze the same purified fraction using ICP-MS to determine the
concentration of Np-237.

e Calculation:
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o Calculate the chemical recovery of neptunium based on the initial and final activities of the
Np-239 tracer.

o Correct the measured Np-237 concentration for the calculated chemical recovery to obtain
the final, accurate concentration of Np-237 in the original soil sample.

Protocol for Np-239 Radiotracer in Water Sample
Analysis

This protocol describes the analysis of Np-237 in water samples.

Materials:

Water sample

o Standardized Np-239 tracer solution

 Nitric acid (concentrated)

e Ferrous sulfate

e Neodymium carrier solution

e Hydrofluoric acid

e Ammonium hydroxide

e Anion exchange resin (e.g., Bio-Rad AG 1x4)

e Alpha spectrometer

o Gamma spectrometer

Procedure:

o Sample Collection and Preservation:

o Collect the water sample and filter it through a 0.45 pm filter.
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o Acidify the filtrate with HNOs to a pH < 2.

e Tracer Addition and Pre-concentration:

[e]

Add a known activity of the standardized Np-239 tracer to the water sample.
o Add ferrous sulfate to reduce neptunium to Np(IV).
o Add a neodymium carrier.

o Precipitate neodymium fluoride (NdFs) by adding HF. Np(IV) will co-precipitate with NdFs.
[1]

o Alternatively, co-precipitate Np(IV) with iron hydroxide by adding ammonium hydroxide to
raise the pH.[1]

e Separation and Purification:
o Dissolve the precipitate in an appropriate acid.

o Perform anion exchange chromatography to separate neptunium from interfering
radionuclides.[1]

e Source Preparation and Measurement:
o Prepare a source for alpha spectrometry by electrodeposition or micro-precipitation.
o Measure the alpha activity of Np-237 using an alpha spectrometer.

o Measure the gamma activity of Np-239 in the same sample or a separate aliquot to
determine the chemical yield.

o Calculation:
o Calculate the chemical recovery based on the Np-239 measurement.

o Correct the measured Np-237 activity for the chemical recovery to determine the final
concentration in the water sample.
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Visualization of Workflows

The following diagrams, generated using the DOT language, illustrate the key experimental
workflows.

Chemical Processing Final Product & QC

4., Stabilize Np(IV) Extraction Chromatography
(in dilute HNO3) (TEVA® Resin) | ______
Elute Am-243

(Ascorbic Acid + Fe(NO3)3)

Click to download full resolution via product page

Caption: Workflow for the production of Np-239 tracer from an Am-243 stock solution.
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Caption: Workflow for the determination of Np-237 in soil samples using Np-239 as a yield
tracer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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